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Compound of Interest

Compound Name: Tetramethylallene

Cat. No.: B085980

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a focused overview of the core physical properties of
tetramethylallene (also known as 2,4-dimethyl-2,3-pentadiene), specifically its boiling point
and density. The information is presented to be a valuable resource for laboratory and
development work.

Core Physical Properties

Tetramethylallene is a colorless liquid organic compound.[1] Its key physical properties are
summarized below.

Data Presentation: Physical Properties of Tetramethylallene

Property Value Conditions Source(s)
at 760 mmHg

Boiling Point 87-88 °C (standard atmospheric  [2][3][4][5]
pressure)

87.5°C at 760 mmHg [6]

Density 0.701 g/mL at 25 °C [2][3]

Experimental Protocols
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While specific experimental reports for the determination of tetramethylallene's physical
properties are not detailed in common literature, the following outlines the standard
methodologies that would be employed for such measurements.

1. Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the
surrounding atmospheric pressure. For a volatile organic compound like tetramethylallene, a
common and precise method is distillation.

o Apparatus: A standard distillation apparatus would be assembled, consisting of a round-
bottom flask, a distillation head with a thermometer, a condenser, and a receiving flask.

e Procedure:

o The tetramethylallene sample is placed in the round-bottom flask along with boiling chips
to ensure smooth boiling.

o The apparatus is heated, typically using a heating mantle.

o As the liquid bolils, the vapor rises into the distillation head, and the temperature is
recorded from a thermometer placed at the vapor-liquid equilibrium point.

o The temperature that remains constant during the distillation of the pure liquid is recorded
as the boiling point.

o The atmospheric pressure is recorded, as boiling point is pressure-dependent.
2. Determination of Density

Density is the mass per unit volume of a substance. A straightforward and accurate method for
determining the density of a liquid is by using a pycnometer or a specific gravity bottle.

o Apparatus: A pycnometer (a glass flask with a close-fitting ground glass stopper with a
capillary tube through it), an analytical balance.

e Procedure:
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o The empty pycnometer is weighed accurately.

o ltis then filled with distilled water of a known temperature and weighed again to determine
the mass of the water. This allows for the calibration of the pycnometer's volume.

o The pycnometer is emptied, dried, and then filled with the tetramethylallene sample at
the same temperature.

o The pycnometer filled with tetramethylallene is weighed.

o The density is calculated by dividing the mass of the tetramethylallene by the volume of
the pycnometer.

Visualizations

Experimental Workflow for Boiling Point Determination

Workflow for Boiling Point Determination

Sample Preparation:
Place tetramethylallene and boiling chips in a round-bottom flask.

Apparatus Assembly:
Set up the distillation apparatus.
Heating:
Gradually heat the sample.

Data Recording:
Record the constant temperature during distillation.

i

Pressure Correction (if necessary):
Note the atmospheric pressure and correct the boiling point if not at standard pressure.
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Click to download full resolution via product page
Caption: A generalized workflow for determining the boiling point of a liquid.

Experimental Workflow for Density Determination

Workflow for Density Determination

(Weigh the empty pycnometer)

(Calibrate the pycnometer volume with distilled Water)

(Dry the pycnometer)

Gill the pycnometer with tetramethylallene)

(Weigh the filled pycnometer)

(Calculate the density)

Click to download full resolution via product page

Caption: A generalized workflow for determining the density of a liquid using a pycnometer.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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Phone: (601) 213-4426
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